![molecular formula C42H57N7O9 B1231263 Antibiotic TL 119 CAS No. 55599-68-3](/img/structure/B1231263.png)
Antibiotic TL 119
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Overview
Description
Antibiotic TL 119 is a natural product found in Bacillus with data available.
Scientific Research Applications
Isolation and Structural Analysis of Antibiotic TL 119
Isolation of a New Peptide Antibiotic TL-119 Shoji et al. (1975) isolated a new antibiotic named TL-119, effective against gram-positive bacteria, from a strain resembling Bacillus subtilis. This antibiotic is neutral, soluble in chloroform and methanol, and primarily a peptide with an empirical formula of C42H57N7O9. It comprises threonine, alanine, valine, leucine, and phenylalanine Isolation of a new peptide antibiotic TL-119. Studies on antibiotics from the genus Bacillus. IV..
Revised Structure of the Peptide Lactone Antibiotic, TL‐119 Kitajima et al. (1990) worked on chemically synthesizing TL‐119 to confirm its proposed structure. However, the synthetic compound differed from the natural TL‐119 in physicochemical properties and biological activity. The study suggested the presence of D‐aThr instead of L‐Thr in the natural TL‐119, leading to a proposal for a revised structure for the antibiotic Revised structure of the peptide lactone antibiotic, TL‐119 and/or A‐3302‐B.
This compound in Therapeutic Research
Phase I Study of XL-119, a Rebeccamycin Analog Giles et al. (2006) conducted a Phase I study on XL-119, a water-soluble analog of the antibiotic agent rebeccamycin, which showed broad-spectrum antitumor activity in preclinical studies. The study involved patients with refractory hematological malignancies and demonstrated that XL-119 was a well-tolerated myelosuppressive agent, warranting further investigation for its potential in treating hematological malignancies Phase I Study of XL-119, a Rebeccamycin Analog, in Patients with Refractory Hematological Malignancies.
This compound and Environmental Impact
Veterinary Antibiotics in the Aquatic and Terrestrial Environment Kemper (2008) highlighted the fate of antibiotics, especially those used in animal husbandry, in the environment. The study reviewed the behavior of antibiotics and their impact on environmental and other bacteria, indicating the persistence of some antibiotics in the environment, especially in soil. It underscored the importance of understanding the origin and fate of antibiotics in the environment to address the potential promotion of resistance and its impact on therapeutic use Veterinary antibiotics in the aquatic and terrestrial environment.
Properties
55599-68-3 | |
Molecular Formula |
C42H57N7O9 |
Molecular Weight |
803.9 g/mol |
IUPAC Name |
2-[(2-acetamido-3-phenylpropanoyl)amino]-N-[1-[[(3E)-3-ethylidene-6,13-dimethyl-2,5,8,11-tetraoxo-9-propan-2-yl-1-oxa-4,7,10-triazacyclotridec-12-yl]amino]-1-oxo-3-phenylpropan-2-yl]-4-methylpentanamide |
InChI |
InChI=1S/C42H57N7O9/c1-9-30-42(57)58-26(7)35(41(56)48-34(24(4)5)40(55)43-25(6)36(51)45-30)49-39(54)33(22-29-18-14-11-15-19-29)47-37(52)31(20-23(2)3)46-38(53)32(44-27(8)50)21-28-16-12-10-13-17-28/h9-19,23-26,31-35H,20-22H2,1-8H3,(H,43,55)(H,44,50)(H,45,51)(H,46,53)(H,47,52)(H,48,56)(H,49,54)/b30-9+ |
InChI Key |
SGGJJTTZBRPIKP-OOEWDAAOSA-N |
Isomeric SMILES |
C/C=C/1\C(=O)OC(C(C(=O)NC(C(=O)NC(C(=O)N1)C)C(C)C)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CC(C)C)NC(=O)C(CC3=CC=CC=C3)NC(=O)C)C |
SMILES |
CC=C1C(=O)OC(C(C(=O)NC(C(=O)NC(C(=O)N1)C)C(C)C)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CC(C)C)NC(=O)C(CC3=CC=CC=C3)NC(=O)C)C |
Canonical SMILES |
CC=C1C(=O)OC(C(C(=O)NC(C(=O)NC(C(=O)N1)C)C(C)C)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CC(C)C)NC(=O)C(CC3=CC=CC=C3)NC(=O)C)C |
synonyms |
TL 119 TL-119 |
Origin of Product |
United States |
Retrosynthesis Analysis
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